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Compound of Interest

Compound Name: Ethyl (E)-oct-2-enoate

Cat. No.: B3029647

Essential Safety and Handling Guide for Ethyl (E)-
oct-2-enoate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Ethyl (E)-oct-2-enoate. It is intended for researchers,
scientists, and professionals in drug development to ensure safe laboratory practices.

Chemical and Physical Properties

A summary of the key quantitative data for Ethyl (E)-oct-2-enoate is presented below.

Property Value Source
CAS Number 7367-82-0 [1][21[3]
Molecular Formula C10H1802 [11[3114]
Molecular Weight 170.25 g/mol [4115]
Boiling Point 168 °C (334 °F) [6]
Density 0.869 g/cm3 at 25 °C (77 °F) [6]
Flash Point > 100 °C (> 212 °F) [7]
Hazard Statements H227 (Combustible liquid) [1]
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Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment
iIs mandatory when handling Ethyl (E)-oct-2-enoate.
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Specifications and

PPE Category Item .

Rationale

Protects against splashes and
Eye and Face Protection Safety Goggles vapors that can cause eye

irritation.[8][9]

Face Shield

To be worn over goggles when
there is a significant splash
hazard.[8][10]

Hand Protection

Disposable Nitrile Gloves

Suitable for incidental contact.
[8] Always inspect gloves

before use.

Heavy-Duty Gloves

Recommended for prolonged
or direct contact. Consult the
manufacturer's compatibility

chart for breakthrough times.

[8]

Body Protection

Standard Laboratory Coat

Protects clothing and skin from

minor spills and splashes.[8]

Flame-Retardant Clothing

Recommended due to the
combustible nature of the

chemical.[6]

Respiratory Protection

Not Generally Required

If work is conducted in a well-
ventilated area or a chemical
fume hood, respiratory
protection is typically not
needed.[8]

Air-Purifying Respirator

Required when vapors or
aerosols are generated and
engineering controls are

insufficient.[6]

Foot Protection

Closed-Toe Shoes

Protects feet from spills and

falling objects.[8]
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Operational Plan: Safe Handling Protocols

A systematic approach is crucial for minimizing risks associated with Ethyl (E)-oct-2-enoate.

Engineering Controls

Ventilation: All work must be conducted in a well-ventilated laboratory, preferably within a
chemical fume hood.[8]

Safety Stations: An operational and easily accessible eyewash station and safety shower
must be located in the immediate work area.[8]

Standard Operating Procedure

1.

Preparation:

Ensure the work area is clean and uncluttered.

Verify that all necessary PPE is available and in good condition.[8]

Review the experimental protocol to identify potential hazards.[8]

Locate the nearest eyewash station, safety shower, and fire extinguisher.[8]

. Handling:

Don the appropriate PPE as specified in the table above.

Dispense the chemical carefully, avoiding the creation of aerosols.[8]

Keep containers of Ethyl (E)-oct-2-enoate closed when not in use.[8]

Use non-sparking tools and take precautionary measures against static discharge.[6]
Keep the chemical away from heat and all sources of ignition.[6][11]

. Post-Handling:

Decontaminate the work surface with a suitable solvent, followed by washing with soap and
water.[8]

Remove PPE carefully to avoid cross-contamination.[8]

Wash hands thoroughly with soap and water after removing gloves.[8]

Emergency Response: Chemical Spill Workflow

The following diagram outlines the procedural steps for responding to a chemical spill.
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Chemical Spill Occurs

Evacuate Immediate Area
Alert Personnel

l

Assess Spill Severity
(Minor vs. Major)

f Safe to Handle

Contain Spill with
Absorbent Material

Collect & Bind
Spill Material

Clean & Decontaminate Area

Dispose of Waste in
Labeled Container

f Unsafe or Large
Contact Emergency Personnel

(EHS)

Secure the Area
Prevent Entry

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Disposal Plan

Proper disposal of Ethyl (E)-oct-2-enoate and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

o Waste Collection:

o Dispose of contents and containers in accordance with local, regional, and national
regulations at an approved waste disposal plant.[6]

o Do not dispose of Ethyl (E)-oct-2-enoate down the drain.[6]

o Segregate chemical waste according to compatibility groups to avoid dangerous reactions.
[12]

o Store waste in clearly labeled, sealed, and undamaged containers.[12] The label must
include the full chemical name and approximate concentration.[12]

o Fill liquid waste containers to only 70-80% of their capacity to allow for vapor expansion.
[12]

» Container Management:
o Containers must be compatible with the chemical waste being stored.[12]

o Empty containers may still contain hazardous residue and should be treated as hazardous
waste. Do not pressurize, cut, weld, or expose empty containers to heat or ignition
sources.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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